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Compound of Interest

Compound Name: 2-Chloro-1-(pyridin-2-yl)ethanone

CAS No.: 55484-10-1

Cat. No.: B1642247 Get Quote

Executive Summary
2-(Chloroacetyl)pyridine hydrochloride (CAS 14122-60-2) is a critical electrophilic intermediate

used in the synthesis of imidazopyridines, indolizines, and various pharmaceutical scaffolds.

While the hydrochloride salt form significantly improves stability over the free base, the

compound remains vulnerable to hydrolytic cleavage and photochemical decomposition.

This guide synthesizes thermodynamic principles with practical handling evidence to establish

a "Zero-Degradation" storage protocol. The core directive is the maintenance of the pyridinium

protonation state and the exclusion of moisture to prevent the autocatalytic formation of

degradants.

Part 1: Physicochemical Baseline
Understanding the baseline properties is essential for detecting deviations that indicate

degradation.
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Property Specification Technical Note

Chemical Name
2-(Chloroacetyl)pyridine

hydrochloride

Also known as 2-Chloro-1-

(pyridin-2-yl)ethanone HCl

CAS Number 14122-60-2
Distinct from the free base

(CAS 52605-27-3)

Molecular Formula C₇H₆ClNO[1] · HCl MW: 192.04 g/mol

Appearance
White to off-white crystalline

powder

Yellowing/browning indicates

free-base formation or

polymerization

Melting Point 173°C – 176°C (dec.)

Sharp melting point indicates

high purity; broadening implies

moisture uptake

Solubility
Soluble in water, methanol,

DMSO

Hydrolysis accelerates rapidly

in aqueous solution

Hygroscopicity High
Deliquescent in high humidity

(>60% RH)

Part 2: Mechanisms of Degradation
The stability of this compound hinges on preventing the "Self-Destruction" mechanism inherent

to alpha-haloketones attached to basic heterocycles.

The "Self-Alkylation" Threat
In its free base form, the pyridine nitrogen is nucleophilic. It can attack the electrophilic alpha-

carbon of a neighboring molecule, leading to intermolecular dimerization (formation of

quaternary ammonium salts) and subsequent polymerization.

The HCl Salt Defense: The hydrochloride form protonates the pyridine nitrogen (

), effectively neutralizing its nucleophilicity and blocking this pathway. Loss of HCl (via humidity
or heat) reactivates this self-destruction sequence.
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Hydrolysis Pathway
Moisture ingress facilitates the nucleophilic attack of water on the alpha-carbon, displacing the

chloride. This generates 2-(hydroxyacetyl)pyridine and releases HCl, which is corrosive and

can catalyze further decomposition.

Visualization of Degradation Pathways
The following diagram maps the critical stability nodes and failure points.
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Figure 1: Mechanistic pathways showing the critical role of the HCl salt form in preventing

dimerization and the threat posed by moisture.

Part 3: Storage Stability Protocol
This protocol is designed to maximize shelf-life (targeting >2 years) by controlling the

thermodynamic environment.

The "Tiered" Storage Strategy
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Parameter
Short-Term (< 1

Month)

Long-Term (> 1

Month)
Rationale

Temperature
2°C to 8°C

(Refrigerator)
-20°C (Freezer)

Low temp slows

hydrolysis kinetics and

HCl vapor pressure

build-up.

Atmosphere Tightly sealed cap Inert Gas (Argon/N₂)

Displaces

oxygen/moisture;

Argon is heavier than

air and preferred.

Humidity Control
Desiccant packet in

secondary container

Vacuum seal +

Desiccant

Prevents

deliquescence; critical

for HCl salt retention.

Container Amber Glass
Amber Glass with

Parafilm/Tape seal

Blocks UV light; glass

is impermeable to HCl

gas (unlike some

plastics).

Handling "Best Practices"
Warm-Up Rule: Never open a cold bottle immediately. Allow the container to equilibrate to

room temperature for 30 minutes before opening. This prevents atmospheric moisture from

condensing onto the cold hygroscopic powder.

Aliquotting: If the material is used frequently, aliquot into single-use vials under an inert

atmosphere to avoid repeated freeze-thaw cycles and moisture exposure.

Re-sealing: Always purge the headspace with Nitrogen or Argon before re-sealing the master

container.

Part 4: Analytical Monitoring & Validation
To validate the integrity of the stored material, use the following self-validating analytical

workflow.
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Visual Inspection (First Pass)
Pass: Free-flowing white crystalline powder.

Fail: Yellow/Orange discoloration (indicates free base polymerization) or

clumping/liquefaction (indicates hydrolysis/hygroscopicity).

HPLC Protocol (Quantitative)
This Reverse-Phase HPLC method separates the parent compound from the polar hydrolysis

product and the non-polar dimer.

Method Parameters:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to stabilize the salt).

Mobile Phase B: Acetonitrile.[2]

Gradient: 5% B to 60% B over 15 minutes.

Flow Rate: 1.0 mL/min.[2][3][4]

Detection: UV @ 260 nm (Pyridine absorption max).

Sample Diluent: Acetonitrile:Water (1:1) with 0.1% Formic Acid. Analyze immediately.

Analytical Logic Flow
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Sample Retrieval
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Figure 2: Decision tree for quality assessment of stored material.

Part 5: Safety & Handling
Corrosivity: The compound releases HCl upon contact with moisture (including mucosal

membranes). It is a Lachrymator and causes severe skin burns.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. Handle

strictly inside a fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1642247?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1642247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup: Do not use water initially (generates HCl gas). Cover with solid sodium

bicarbonate or lime to neutralize, then sweep up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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